Cas no 1264038-84-7 ((5-Fluoro-pyrimidin-2-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (5-Fluoro-pyrimidin-2-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1264038-84-7
• MF: C₈H₁₂ClFN₄
• MW: 218.659083366394
• CID: 2164648
• Update Time: 2025-10-31

(5-Fluoro-pyrimidin-2-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-pyrimidin-2-yl)-(s)-pyrrolidin-3-yl-amine hydrochloride
• (S)-5-Fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride
• SBB075422
• ((3S)pyrrolidin-3-yl)(5-fluoropyrimidin-2-yl)amine, chloride
• (5-Fluoropyrimidin-2-yl)-(S)-pyrrolidin-3-ylamine hydrochloride
• (5-Fluoro-pyrimidin-2-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride

• Inchi： 1S/C8H11FN4.ClH/c9-6-3-11-8(12-4-6)13-7-1-2-10-5-7;/h3-4,7,10H,1-2,5H2,(H,11,12,13);1H/t7-;/m0./s1
• InChI Key： WCAASRMOHUKRDO-FJXQXJEOSA-N
• SMILES： Cl.FC1C=NC(=NC=1)N[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Topological Polar Surface Area: 49.8

Additional information on (5-Fluoro-pyrimidin-2-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride

5-Fluoro-pyrimidin-2-yl-(S)-pyrrolidin-3-yl-amine hydrochloride

5-Fluoro-pyrimidin-2-yl-(S)-pyrrolidin-3-yl-amine hydrochloride is a compound with the CAS number 1264038-84-7, which has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of pyrimidine, a heterocyclic aromatic ring system that is fundamental to various biological molecules, including nucleic acids. The presence of a fluoro group at the 5-position of the pyrimidine ring introduces unique electronic and steric properties, which are crucial for its biological activity.

The (S)-pyrrolidin-3-yl moiety attached to the pyrimidine ring adds further complexity to the molecule's structure. Pyrrolidine, a five-membered saturated heterocycle, is known for its ability to form hydrogen bonds and participate in various bioisosteric interactions. The stereochemistry at the pyrrolidine ring (specifically the (S) configuration) plays a pivotal role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural changes can lead to significant differences in therapeutic efficacy and safety profiles.

The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications. Hydrochloric acid is commonly used as a counterion in drug development due to its ability to stabilize active pharmaceutical ingredients (APIs) and enhance their solubility. The formation of the hydrochloride salt ensures that the compound remains in a stable form during storage and administration, which is critical for maintaining its bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological targets of 5-fluoro-pyrimidin-2-yl-(S)-pyrrolidin-3-yl-amine hydrochloride with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists have identified several promising therapeutic areas where this compound could exert its effects. For instance, it has shown potential as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity.

In addition to its enzymatic targets, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a hallmark of numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Preclinical studies have demonstrated that 5-fluoro-pyrimidin-2-yl-(S)-pyrrolidin-3-yl-amine hydrochloride can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and reducing oxidative stress. These findings underscore its potential as a novel therapeutic agent for inflammatory diseases.

The synthesis of 5-fluoro-pyrimidin-2-yl-(S)-pyrrolidin-3-yl-amine hydrochloride involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. The introduction of the fluoro group at the 5-position requires precise control over reaction conditions to ensure regioselectivity. Similarly, the construction of the (S)-pyrrolidin-3-yl group involves chiral induction techniques that are essential for obtaining the desired stereochemistry.

One of the most exciting developments related to this compound is its application in targeted drug delivery systems. Researchers have explored the use of 5-fluoro-pyrimidin-2-yl-(S)-pyrrolidin-3-ylium chloride as a payload in nanocarriers designed to deliver drugs directly to diseased tissues. This approach not only enhances therapeutic efficacy but also minimizes systemic toxicity, making it an attractive option for personalized medicine.

In conclusion, 5-fluoro-pyrimidin